Mal-PEG5-amine TFA salt

• IUPAC Name: 1-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethyl]pyrrole-2,5-dione
• InChI: InChI=1S/C16H28N2O7/c17-3-5-21-7-9-23-11-13-25-14-12-24-10-8-22-6-4-18-15(19)1-2-16(18)20/h1-2H,3-14,17H2
• InChI Key: LZKGLTLDTNDDEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C1=O)CCOCCOCCOCCOCCOCCN
• Molecular Formula: C16H28N2O7
• Molecular Weight: 360.40 g/mol

Description

Mal-PEG5-amine TFA salt is a compound that serves as a polyethylene glycol (PEG) linker containing a maleimide group and an amine group. The hydrophilic PEG spacer increases solubility in aqueous media. The amine group is reactive with carboxylic acids, activated N-hydroxysuccinimide (NHS) esters, and carbonyls (ketone, aldehyde), while the maleimide group reacts with thiol groups to form covalent bonds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Mal-PEG5-amine TFA salt involves the reaction of a PEG chain with a maleimide group and an amine group. The PEG chain is typically functionalized with a maleimide group at one end and an amine group at the other. The reaction conditions often involve the use of organic solvents and catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and controlled reaction conditions to ensure the consistency and quality of the final product. The compound is typically produced in a reagent grade for research purposes .

Chemical Reactions Analysis

Types of Reactions

Mal-PEG5-amine TFA salt undergoes various types of chemical reactions, including:

Substitution Reactions: The amine group can react with carboxylic acids, activated NHS esters, and carbonyls (ketone, aldehyde).

Addition Reactions: The maleimide group reacts with thiol groups to form covalent bonds

Common Reagents and Conditions

Carboxylic Acids: React with the amine group under acidic or basic conditions.

Activated NHS Esters: React with the amine group in the presence of a base.

Carbonyls (Ketone, Aldehyde): React with the amine group under mild conditions.

Thiol Groups: React with the maleimide group to form stable thioether linkages

Major Products Formed

The major products formed from these reactions include PEGylated biomolecules and conjugates, which are used in various scientific and industrial applications .

Scientific Research Applications

Mal-PEG5-amine TFA salt has a wide range of scientific research applications, including:

Chemistry: Used as a linker in the synthesis of PEGylated compounds and conjugates.

Biology: Facilitates the attachment of biomolecules to surfaces or other biomolecules.

Medicine: Used in drug delivery systems to improve the solubility and stability of therapeutic agents.

Industry: Employed in the production of PEGylated materials and coatings

Mechanism of Action

The mechanism of action of Mal-PEG5-amine TFA salt involves the formation of covalent bonds between the maleimide group and thiol groups, as well as between the amine group and carboxylic acids, activated NHS esters, or carbonyls. These reactions enable the compound to act as a versatile linker for bio-conjugation and PEGylation .

Comparison with Similar Compounds

Similar Compounds

• Mal-PEG2-amine TFA salt
• Mal-PEG8-amine TFA salt
• Mal-PEG-NHS ester
• Mal-PEG-PFP ester
• Mal-PEG-acid

Uniqueness

Mal-PEG5-amine TFA salt is unique due to its specific PEG chain length (five ethylene glycol units), which provides an optimal balance between solubility and reactivity. This makes it particularly suitable for applications requiring a moderate PEG spacer length .